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Compound of Interest

Compound Name:
3-Bromoisoxazole-5-carboxylic

acid

Cat. No.: B046756 Get Quote

An In-depth Technical Guide to 3-
Bromoisoxazole-5-carboxylic acid
This document provides a detailed overview of the chemical properties, structure, and

nomenclature of 3-Bromoisoxazole-5-carboxylic acid, a compound of interest for

researchers and professionals in the fields of chemistry and drug development.

Chemical Identity and Properties
3-Bromoisoxazole-5-carboxylic acid is a heterocyclic compound with the molecular formula

C4H2BrNO3.[1][2] It is recognized by its CAS Number, 6567-35-7.[2][3] This compound is often

utilized in the synthesis of more complex molecules, including antibacterial agents.
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Identifier Value Source

IUPAC Name
3-bromo-1,2-oxazole-5-

carboxylic acid
PubChem[1]

Molecular Formula C4H2BrNO3
PubChem, Santa Cruz

Biotechnology[1][2]

Molecular Weight 191.97 g/mol
PubChem, Santa Cruz

Biotechnology[1][2]

CAS Number 6567-35-7
Santa Cruz Biotechnology,

ChemicalBook[2][3]

SMILES C1=C(ON=C1Br)C(=O)O BLD Pharm[4]

Chemical Structure
The structure of 3-Bromoisoxazole-5-carboxylic acid is characterized by a five-membered

isoxazole ring. This heterocyclic ring contains a nitrogen atom and an oxygen atom in adjacent

positions. A bromine atom is substituted at the 3rd position of the ring, and a carboxylic acid

group (-COOH) is attached at the 5th position.

IUPAC Nomenclature
The systematic name for this compound, according to the International Union of Pure and

Applied Chemistry (IUPAC) nomenclature, is 3-bromo-1,2-oxazole-5-carboxylic acid.[1] This

name precisely describes the molecular structure:

Isoxazole: The core five-membered heterocyclic ring containing adjacent oxygen and

nitrogen atoms. The numbering "1,2" specifies the positions of the oxygen and nitrogen

atoms relative to each other.

3-bromo: Indicates a bromine atom is attached to the third carbon atom of the isoxazole ring.

5-carboxylic acid: Denotes that a carboxylic acid group is bonded to the fifth atom of the

isoxazole ring.
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Logical Structure Diagram
The following diagram illustrates the connectivity of the functional groups to the core isoxazole

ring as described by the IUPAC name.

Isoxazole Ring

Bromine Atom
(Position 3)
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Carboxylic Acid Group
(Position 5)
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Connectivity of 3-Bromoisoxazole-5-carboxylic acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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